Cas no 101552-37-8 (N-(3,5-dimethyl-4-nitrophenyl)methanesulfonamide)

• Product Name: N-(3,5-dimethyl-4-nitrophenyl)methanesulfonamide
• CAS No: 101552-37-8
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 1129536
• PubChem ID: 71332615
• Update Time: 2025-04-20

N-(3,5-dimethyl-4-nitrophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethyl-4-nitrophenyl)methanesulfonamide
• 101552-37-8
• DTXSID00761023

• Inchi： 1S/C9H12N2O4S/c1-6-4-8(10-16(3,14)15)5-7(2)9(6)11(12)13/h4-5,10H,1-3H3
• InChI Key： YRYPCYQOIFPZLG-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=C(C)C(=C(C)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 244.05186
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31